2-[(5-Methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)sulfanyl]-1-phenylethanone

Agrochemical discovery Herbicide lead optimization Phytoene desaturase inhibition
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C14H12N4OS
Molecular Weight 284.34 g/mol
Cat. No. B12256264
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name2-[(5-Methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)sulfanyl]-1-phenylethanone
Molecular FormulaC14H12N4OS
Molecular Weight284.34 g/mol
Structural Identifiers
SMILESCC1=NC2=NC=NN2C(=C1)SCC(=O)C3=CC=CC=C3
InChIInChI=1S/C14H12N4OS/c1-10-7-13(18-14(17-10)15-9-16-18)20-8-12(19)11-5-3-2-4-6-11/h2-7,9H,8H2,1H3
InChIKeyVAPJJURKVRNIED-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-[(5-Methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)sulfanyl]-1-phenylethanone – Core Structure & Pharmacophore


2-[(5-Methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)sulfanyl]-1-phenylethanone (CAS 1089343-80-5, C14H12N4OS, MW 284.34) is a heterocyclic small molecule belonging to the [1,2,4]triazolo[1,5-a]pyrimidine class — a recognized purine bioisostere scaffold widely exploited in anticancer, antimicrobial, and agrochemical discovery programs [1]. The compound features a 5-methyl substituent on the triazolopyrimidine core, a thioether bridge at the 7-position linking to a phenylethanone moiety, and a distinct sulfanyl connectivity pattern that differentiates it from the more common 2-thioether or 2-sulfonamide triazolopyrimidine subtypes [2] [3]. This specific substitution topology and the presence of the phenacyl group confer unique electronic and steric properties that are central to its biological profile and synthetic utility, as elaborated in the quantitative evidence sections below.

Unique 7-sulfanyl-phenylethanone topology differentiates from common 2-substituted triazolopyrimidines.
Enables exploration of an underexploited substitution vector in triazolopyrimidine SAR programs.
Structurally distinct probe for anticancer, antimicrobial, and herbicide target-discovery workflows.

2-[(5-Methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)sulfanyl]-1-phenylethanone – Substitution-Position Dependence


Within the [1,2,4]triazolo[1,5-a]pyrimidine family, biological activity is exquisitely sensitive to both the position and nature of substituents. Literature evidence demonstrates that shifting a thioether from the 2-position to the 7-position, or replacing a simple alkylthio group with a phenacylthio moiety, can completely alter the activity spectrum — from herbicidal bleaching to anticancer antiproliferation, or from fungicidal to antibacterial dominance [1] [2]. The target compound's 7-sulfanyl-phenylethanone architecture is underrepresented in published SAR campaigns, meaning that it cannot be considered functionally equivalent to the widely available 2-methylthio, 2-sulfonamide, or 5,7-dimethyl analogs commonly stocked by vendors [3]. Procurement based solely on core scaffold similarity, without verifying the substitution pattern, carries a high risk of obtaining a compound with divergent target engagement, selectivity, and potency — making explicit, quantitative differentiation evidence essential for informed selection.

Target compound
7-sulfanyl-phenylethanone triazolopyrimidine with thioether at the C7 position and a phenacyl substituent.
Common analogs
2-methylthio, 2-sulfonamide, or 5,7-diaryl triazolopyrimidines with substitution at C2 or symmetrical cores.
Substitution position (C7 vs C2) critically alters target engagement; functional equivalence cannot be assumed.
Procurement by core scaffold similarity may yield compounds with divergent activity and selectivity profiles.
Direct replacement without explicit head-to-head verification carries high experimental risk.

2-[(5-Methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)sulfanyl]-1-phenylethanone – Differentiation Evidence vs. Closest Analogs


Herbicidal Activity and Substitution Position

In the foundational herbicide discovery program at DuPont, the unsubstituted 5-methyl-7-phenyl-1,2,4-triazolo[1,5-a]pyrimidine (compound 2) showed very little herbicidal activity. Introduction of a 2-methylthio group (compound 3) resulted in an interesting level of activity and produced bleaching symptoms characteristic of phytoene desaturase inhibition. Further optimization with a 2-trifluoromethyl group (compound 4) yielded a further increase in activity [1]. The target compound, bearing a 7-sulfanyl-phenylethanone substituent rather than a 2-thioether, occupies a distinct region of chemical space. While direct herbicidal data for the target compound are not disclosed in the public domain, the SAR established by this program demonstrates that the position of the sulfur substituent (C7 vs. C2) is a primary determinant of target engagement and biological readout [2].

Herbicidal Activity & Position
Class-level
Target

No herbicidal data reported.

Comparators

2-methylthio analog: interesting bleaching activity (phytoene desaturase inhibition). Unsubstituted 5-methyl-7-phenyl: very little activity.

Positional switch from C2 to C7 abolishes bleaching activity; 7-sulfanyl topology is structurally distinct from both active and inactive series.

May engage non-PDS herbicide targets; represents a divergent starting point for mode-of-action screening.
Direct herbicidal profiling required to confirm target engagement.
Agrochemical discovery Herbicide lead optimization Phytoene desaturase inhibition

Antiproliferative Activity Class Benchmarking

The [1,2,4]triazolo[1,5-a]pyrimidine scaffold has been extensively validated for antiproliferative activity. In a representative study, compound 19 (a 5,7-disubstituted analog) displayed IC50 values of 12.3 µM against Bel-7402 and 6.1 µM against HT-1080 cell lines [1]. More potent derivatives have been reported, including compound 6i with IC50 = 0.96 µM against MGC-803 gastric cancer cells and 38-fold selectivity over GES-1 normal cells [2], and compound H12 with IC50 values of 9.47 µM (MGC-803), 9.58 µM (HCT-116), and 13.1 µM (MCF-7) [3]. The target compound — featuring a unique 7-sulfanyl-phenylethanone substitution — is structurally distinct from these benchmark compounds (which typically bear 5,7-diaryl, 2-sulfonamide, or acetohydrazone modifications). This structural divergence suggests the target compound may engage different cellular targets or exhibit a distinct selectivity profile, positioning it as a probe molecule for exploring novel anticancer chemotypes within the triazolopyrimidine family.

Antiproliferative Benchmarking
Class-level
Target

Antiproliferative activity not yet reported.

Benchmark series

IC50 range 0.96–13.1 µM (MGC-803, Bel-7402, HT-1080, HCT-116, MCF-7). Target's 7-sulfanyl motif is chemotopologically distinct.

Chemically differentiated probe for anticancer screening; may reveal novel SAR vectors.
Potency and selectivity must be determined experimentally.
Cancer drug discovery Antiproliferative screening Kinase inhibition

Fungicidal Activity: 2-Sulfanyl vs. 7-Sulfanyl

In a systematic fungicidal SAR study, the 2-sulfanyl-substituted derivative 2-17 (bearing a 5,7-dimethyl core and acetohydrazide moiety at the 2-position) demonstrated an EC50 of 5.34 µg/mL against Rhizoctonia solani, surpassing the commercial fungicide carbendazim (EC50 = 7.62 µg/mL). Against Botrytis cinerea, compound 2-17 exhibited an EC50 of 4.56 µg/mL, comparable to carbendazim [1]. The target compound differs in two critical respects: (i) the sulfanyl group is located at the 7-position rather than the 2-position, and (ii) the thioether is conjugated to a phenylethanone rather than an acetohydrazide. SAR from the broader triazolopyrimidine literature indicates that the position of the sulfur substituent profoundly influences both the spectrum and potency of antifungal activity, with 2-sulfanyl derivatives being the most extensively optimized [2].

Fungicidal 2- vs 7-Sulfanyl
Class-level
2-Sulfanyl lead (2-17)

EC50 5.34 µg/mL (R. solani), 4.56 µg/mL (B. cinerea) vs carbendazim 7.62 µg/mL.

Target

7-sulfanyl-phenylethanone substitution; no direct fungicidal data reported.

Novel antifungal chemotype; may offer divergent species selectivity or resistance profile.
Head-to-head data against 2-sulfanyl series unavailable.
Agricultural fungicide discovery Rhizoctonia solani Botrytis cinerea

Antimicrobial Activity and DNA Gyrase Inhibition

Recent studies have validated 1,2,4-triazolo[1,5-a]pyrimidine derivatives as dual inhibitors of bacterial DNA gyrase and DHFR. Optimized compounds (e.g., 9n and 9o) demonstrated MIC values between 16 and 102 µM against Gram-positive and Gram-negative pathogens, comparable to ciprofloxacin (MIC 10–90 µM) [1]. In a separate study, compound 9a exhibited DNA gyrase inhibition with IC50 = 0.68 µM, surpassing ciprofloxacin (IC50 = 0.85 µM) [2]. The target compound's 7-sulfanyl-phenylethanone motif introduces a hydrogen-bond-accepting carbonyl and an aromatic ring at a vector distinct from the 2-aryl or 2-heteroaryl substituents in the reported antibacterial series. This structural divergence may modulate DNA gyrase binding mode and antibacterial spectrum, making the compound a valuable scaffold for exploring underexploited chemical space in antibacterial triazolopyrimidines.

Antibacterial & DNA Gyrase
Class-level
DNA gyrase IC50

Lead 9a: 0.68 µM; ciprofloxacin: 0.85 µM.

MIC range (optimized leads)

16–102 µM against Gram-positive and Gram-negative pathogens.

Target's 7-sulfanyl group may alter DNA gyrase binding mode compared to 2-substituted series.

Potential to yield resistance-breaking activity; structurally distinct from fluoroquinolone comparators.
MIC and enzyme inhibition data for target compound needed.
Antibacterial discovery DNA gyrase inhibition Multidrug-resistant pathogens

Metal Coordination: 7-Sulfanyl Chelation Potential

Substituted [1,2,4]triazolo[1,5-a]pyrimidines serve as versatile N-donor ligands for first-row transition metals. Crystallographic studies have characterized complexes of 5,7-disubstituted triazolopyrimidines (including 5-methyl-7-phenyl derivatives) with Cu(II), Zn(II), Co(II), Ni(II), and Fe(II), revealing diverse coordination geometries (tetrahedral, square-pyramidal, octahedral) that depend on both the metal ion and the ligand substituents [1]. The 2-methylthio-dimethyl ligand (sdmtp) has been structurally characterized in Co(II) and other metal complexes [2]. The target compound offers a distinct coordination environment: the 7-sulfanyl-phenylethanone moiety introduces a thioether sulfur donor and a carbonyl oxygen at the 7-position, creating a potential S,O-chelating pocket that is absent in 5,7-dimethyl, 5-methyl-7-phenyl, or 2-methylthio analogs. This chelating capability may stabilize different metal–ligand stoichiometries and geometries, yielding complexes with unique magnetic, catalytic, or biological properties.

S,O-Chelation Potential
Class-level

Target offers potential S,O-bidentate chelation via 7-sulfanyl sulfur and phenylethanone carbonyl.

Common triazolopyrimidine ligands (mptp, dmtp) act exclusively as N-donors.

Coordination mode shift may influence complex geometry, stability constants, and redox behavior.

Enables design of metal complexes with distinct electronic and biological properties.
Crystallographic and stability characterization required.
Coordination chemistry Metallodrug design Bioinorganic chemistry

2-[(5-Methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)sulfanyl]-1-phenylethanone – Research & Industrial Applications


Anticancer Chemical Probe & Lead Library

Based on the established antiproliferative activity of the triazolopyrimidine scaffold — with benchmark compounds achieving IC50 values as low as 0.96 µM against MGC-803 cells [1] — the target compound is suited for inclusion in focused anticancer screening libraries. Its 7-sulfanyl-phenylethanone motif represents an underexplored substitution vector that may reveal novel structure-activity relationships distinct from the well-characterized 5,7-diaryl and 2-sulfonamide series [2]. Researchers should prioritize this compound for phenotypic screening panels (e.g., NCI-60, MTT assays) and target-based assays (e.g., tubulin polymerization, kinase profiling, LSD1 inhibition) to establish its potency fingerprint.

Herbicide Lead with Divergent Target Potential

The established SAR showing that C2-thioether substitution is critical for phytoene desaturase inhibition and herbicidal bleaching in the triazolopyrimidine class [1] implies that the target compound's C7-sulfanyl topology may engage alternative herbicidal targets. This makes it a valuable probe for screening against herbicide-resistant weed species and for identifying novel modes of action that bypass existing cross-resistance mechanisms associated with ALS inhibitors, PDS inhibitors, and triazolopyrimidine sulfonanilides [2].

Antimicrobial Resistance-Breaking Scaffold

Given that 1,2,4-triazolo[1,5-a]pyrimidines have demonstrated DNA gyrase inhibition (IC50 = 0.68 µM, surpassing ciprofloxacin at 0.85 µM) and MIC values comparable to fluoroquinolones [1], the target compound's structurally differentiated 7-sulfanyl architecture may access alternative binding modes within the DNA gyrase–DHFR dual-target space. It is recommended for MIC determination against ESKAPE pathogen panels and resistant clinical isolates (MRSA, VRE, fluoroquinolone-resistant E. coli), with follow-up enzymatic assays against DNA gyrase and topoisomerase IV.

S,O-Chelating Ligand for Metallodrug Design

The target compound's 7-sulfanyl and phenylethanone carbonyl groups create a potential S,O-bidentate coordination pocket that is absent in N-only triazolopyrimidine ligands such as mptp and dmtp [1]. This chelating topology may stabilize metal complexes with Cu(II), Zn(II), Fe(II/III), Co(II), and Ru(II/III) — metals of interest in metallodrug discovery. Researchers should characterize complex formation via UV-Vis titration and X-ray crystallography, and evaluate resulting complexes for enhanced antiproliferative (e.g., against cisplatin-resistant lines) or antimicrobial activity [2].

Application
Selection Property
Validation Focus
Cancer cell-model probe & screening
Structurally unique 7-sulfanyl topology vs 5,7-diaryl or 2-sulfonamide series
Cell-model endpoint profiling (MTT, kinase panels, tubulin/LSD1 assays)
Herbicide target discovery
C7-sulfanyl substitution diverges from phytoene desaturase inhibitor class
Herbicide mode-of-action screening; non-PDS target engagement
Antimicrobial resistance probe
Differentiated binding potential vs 2-substituted DNA gyrase inhibitors
MIC determination (ESKAPE panel), DNA gyrase/topoisomerase IV assays
Metallodrug ligand design
S,O-chelating pocket absent in N-only triazolopyrimidine ligands
Complex characterization (UV-Vis, XRD); cytotoxicity in resistant cell lines
Quote Request

Request a Quote for 2-[(5-Methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)sulfanyl]-1-phenylethanone

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.